Cas no 1849343-94-7 (2-(1,2,3-Thiadiazol-4-yl)ethanethioamide)

• Product Name: 2-(1,2,3-Thiadiazol-4-yl)ethanethioamide
• CAS No: 1849343-94-7
• MF: C₄H₅N₃S₂
• MW: 159.232597112656
• CID: 6165240
• PubChem ID: 87588981
• Update Time: 2025-05-20

2-(1,2,3-Thiadiazol-4-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3880089
• EN300-1843626
• 2-(1,2,3-thiadiazol-4-yl)ethanethioamide
• 1849343-94-7
• 2-(1,2,3-Thiadiazol-4-yl)ethanethioamide

• Inchi： 1S/C4H5N3S2/c5-4(8)1-3-2-9-7-6-3/h2H,1H2,(H2,5,8)
• InChI Key： FHKGPKDAWUREFP-UHFFFAOYSA-N
• SMILES： S1C=C(CC(N)=S)N=N1

Computed Properties

• Exact Mass: 158.99248952g/mol
• Monoisotopic Mass: 158.99248952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 2-(1,2,3-Thiadiazol-4-yl)ethanethioamide

Introduction to 2-(1,2,3-Thiadiazol-4-yl)ethanethioamide (CAS No. 1849343-94-7)

2-(1,2,3-Thiadiazol-4-yl)ethanethioamide is a heterocyclic compound characterized by its unique structural framework, which integrates a thiadiazole ring with an ethanethioamide moiety. This chemical entity has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its promising biological activities and structural versatility. The compound is identified by the Chemical Abstracts Service Number (CAS No.) 1849343-94-7, which serves as a unique identifier in scientific literature and databases. The molecular structure of this compound consists of a central thiadiazole ring, a key feature that contributes to its potential pharmacological properties, coupled with an ethanethioamide side chain that enhances its interactions with biological targets.

The thiadiazole core is a well-studied scaffold in medicinal chemistry, known for its broad spectrum of biological activities. These include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of the thiadiazol-4-yl group in 2-(1,2,3-Thiadiazol-4-yl)ethanethioamide specifically positions it as a candidate for further exploration in drug discovery initiatives. The ethanethioamide moiety further modifies the electronic and steric properties of the molecule, allowing for fine-tuning of its interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies have indicated that the thiadiazol-4-yl group can serve as a key pharmacophore, interacting with specific residues in target proteins or enzymes. This interaction is critical for modulating the activity of these biological targets, which is often the primary goal in drug development.

The synthesis of 2-(1,2,3-Thiadiazol-4-yl)ethanethioamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The choice of starting materials and reaction conditions can significantly impact the efficiency of the synthesis process. Researchers have explored various synthetic strategies to improve the scalability and cost-effectiveness of producing this compound.

In the realm of medicinal chemistry, the exploration of heterocyclic compounds like 2-(1,2,3-Thiadiazol-4-yl)ethanethioamide has led to several innovative drug candidates. The structural features of this compound make it a versatile building block for designing molecules with enhanced pharmacological profiles. For instance, modifications to the ethanethioamide side chain can alter its solubility, metabolic stability, and target specificity.

One particularly intriguing aspect of this compound is its potential application in addressing multifunctional targets. In complex diseases such as cancer or neurodegenerative disorders, targeting multiple pathways simultaneously can lead to more effective therapeutic outcomes. The dual functionality provided by the thiadiazol-4-yl and ethanethioamide groups makes 2-(1,2,3-Thiadiazol-4-yl)ethanethioamide a promising candidate for such multitargeted approaches.

Current research in this area is focused on understanding the detailed mechanisms by which this compound interacts with biological systems. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to elucidate its structure-function relationships. These studies not only provide insights into its mode of action but also guide future modifications to improve its efficacy.

The pharmaceutical industry has shown considerable interest in thiadiazole derivatives due to their demonstrated preclinical efficacy across various disease models. 2-(1,2,3-Thiadiazol-4-yl)ethanethioamide, with its unique structural features and biological potential, is positioned as a valuable asset in ongoing drug discovery efforts. Its development could pave the way for novel therapeutic agents that address unmet medical needs.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications. The availability of high-quality synthetic methodologies and robust characterization techniques will be crucial in advancing this compound towards potential therapeutic use.

In conclusion,2-(1,2,3-Thiadiazol-4-yl)ethanethioamide (CAS No. 1849343-94-7) represents a significant advancement in medicinal chemistry due to its innovative structure and promising biological activities. The integration of a thiadiazol-4-yl group with an ethanethioamide moiety offers unique opportunities for designing molecules with enhanced pharmacological properties. Continued research into this compound will likely yield valuable insights into disease mechanisms and lead to novel therapeutic interventions.